Cas no 1225472-72-9 (N-[(piperidin-4-yl)methyl]cyclopropanamine)

N-[(piperidin-4-yl)methyl]cyclopropanamine is a versatile amine derivative featuring a piperidine core substituted with a cyclopropylamine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural rigidity and potential as a building block for bioactive molecules. The cyclopropyl group enhances conformational stability, while the piperidine scaffold offers favorable pharmacokinetic properties. Its bifunctional nature allows for further derivatization, making it valuable in the synthesis of ligands, inhibitors, or modulators targeting various biological pathways. The compound's balanced lipophilicity and basicity contribute to its utility in drug discovery, particularly in central nervous system (CNS) and receptor-targeted applications.

N-[(piperidin-4-yl)methyl]cyclopropanamine structure

1225472-72-9 structure

Product Name:N-[(piperidin-4-yl)methyl]cyclopropanamine

CAS No:1225472-72-9

MF:C₉H₁₈N₂

MW:154.252622127533

MDL:MFCD12796692

CID:822042

PubChem ID:53346650

Update Time:2025-10-20

N-[(piperidin-4-yl)methyl]cyclopropanamine Chemical and Physical Properties

Names and Identifiers

- N-(Piperidin-4-ylmethyl)cyclopropanamine
- Cyclopropyl-piperidin-4-ylmethyl-amine
- N-cyclopropyl-4-Piperidinemethanamine
- AB1009876
- AK-53342
- AM91188
- Cyclopropyl-piperidin-4-ylmethylamine
- HT1018
- KB-49478
- N-[(piperidin-4-yl)methyl]cyclopropanamine
- 1225472-72-9
- A1-20180
- DTXSID80693575
- AKOS010395088
- DB-369992
- SCHEMBL19366459
- MFCD12796692
- N-(4-Piperidylmethyl)cyclopropanamine
- SY264689
- F1911-1762
- AZB47272
- AC8473
- MDL： MFCD12796692
- Inchi： 1S/C9H18N2/c1-2-9(1)11-7-8-3-5-10-6-4-8/h8-11H,1-7H2
- InChI Key： NIHOSENBUUWUGW-UHFFFAOYSA-N
- SMILES： N(CC1CCNCC1)C1CC1

Computed Properties

Exact Mass: 154.146998583g/mol
Monoisotopic Mass: 154.146998583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 115
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 24.1Å²

Experimental Properties

Density: 0.98
Boiling Point: 232 ºC
Flash Point: 109 ºC

N-[(piperidin-4-yl)methyl]cyclopropanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N300341-100mg	N-[(Piperidin-4-yl)methyl]cyclopropanamine	1225472-72-9		100mg	$ 95.00	2022-06-03
TRC	N300341-500mg	N-[(Piperidin-4-yl)methyl]cyclopropanamine	1225472-72-9		500mg	$ 390.00	2022-06-03
TRC	N300341-1g	N-[(Piperidin-4-yl)methyl]cyclopropanamine	1225472-72-9		1g	$ 590.00	2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y20675-250mg	n-[(piperidin-4-yl)methyl]cyclopropanamine	1225472-72-9	95%	250mg	¥4429.0	2024-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y20675-5g	n-[(piperidin-4-yl)methyl]cyclopropanamine	1225472-72-9	95%	5g	¥22509.0	2024-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y20675-1g	n-[(piperidin-4-yl)methyl]cyclopropanamine	1225472-72-9	95%	1g	¥5859.0	2024-07-15
Chemenu	CM181288-1g	N-(piperidin-4-ylmethyl)cyclopropanamine	1225472-72-9	95%	1g	$1400	2023-02-18
eNovation Chemicals LLC	D699400-0.25g	N-(4-Piperidylmethyl)cyclopropanamine	1225472-72-9	95%	0.25g	$385	2024-07-20
eNovation Chemicals LLC	D699400-1g	N-(4-Piperidylmethyl)cyclopropanamine	1225472-72-9	95%	1g	$465	2024-07-20
eNovation Chemicals LLC	D699400-5g	N-(4-Piperidylmethyl)cyclopropanamine	1225472-72-9	95%	5g	$1815	2024-07-20